N-[(E)-[4-(4-fluoroanilino)-4-oxobutan-2-ylidene]amino]pyridine-2-carboxamide

• Molecular Formula: C16H15FN4O2
• Molecular Weight: 314.31 g/mol
• IUPAC Name: N-[(E)-[4-(4-fluoroanilino)-4-oxobutan-2-ylidene]amino]pyridine-2-carboxamide
• InChI: InChI=1S/C16H15FN4O2/c1-11(20-21-16(23)14-4-2-3-9-18-14)10-15(22)19-13-7-5-12(17)6-8-13/h2-9H,10H2,1H3,(H,19,22)(H,21,23)/b20-11+
• InChI Key: YZHSDKOZLVOGDU-RGVLZGJSSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CC=N1)/CC(=O)NC2=CC=C(C=C2)F
• SMILES: CC(=NNC(=O)C1=CC=CC=N1)CC(=O)NC2=CC=C(C=C2)F
• solubility: 41.9 [ug/mL]

Description

N-[[4-(4-fluoroanilino)-4-oxobutan-2-ylidene]amino]-2-pyridinecarboxamide is a pyridinemonocarboxylic acid and an aromatic carboxylic acid.

Scientific Research Applications

Synthesis and Characterization

• A study presented the identification and synthesis of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, a compound structurally related to the requested chemical. This research highlights the importance of correct labeling in the synthesis of research chemicals and demonstrates the bioisosteric replacement of an indazole ring, common in synthetic cannabinoids (McLaughlin et al., 2016).

Computational Studies and Potential Applications

• Another study focused on the water-mediated synthesis of related compounds, including 6-amino-5-cyano-4-(4-fluorophenyl)-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide. The research involved computational chemistry methods, exploring potential non-linear optical (NLO) properties and molecular docking, indicating possible applications in anticancer activity (Jayarajan et al., 2019).

Metabolic Studies

• Metabolic pathways of similar synthetic cannabinoids were investigated using human liver microsomes. This study provides insight into the metabolism of compounds with similar structures, which can inform pharmacokinetic profiles and potential therapeutic applications (Takayama et al., 2014).

Structural Elucidation

• The structure elucidation of a designer drug with a highly substituted pyrazole skeleton, structurally related to the requested chemical, was detailed. This research emphasizes the importance of advanced analytical techniques in determining the structure of complex molecules (Girreser et al., 2016).

Anti-angiogenic and DNA Cleavage Studies

• Novel derivatives with a related structure were synthesized and evaluated for their anti-angiogenic and DNA cleavage activities. This research suggests the potential of these compounds in anticancer therapy (Kambappa et al., 2017).